Cas no 182924-31-8 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
• CAS No: 182924-31-8
• MF: C₉H₉ClF₃N₃
• MW: 251.636070966721
• CID: 1376360
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C9H9ClF3N3/c1-8(2,3)16-7(10)5(4-14)6(15-16)9(11,12)13/h1-3H3
• InChI Key： OHMVFSHNJYUYEA-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(Cl)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 251.04387

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 293.4±35.0 °C(Predicted)
• PSA: 41.61
• pka: -5.55±0.10(Predicted)